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Introduction

ML162-yne is a chemical probe derived from the ferroptosis-inducing agent ML162. It is an
indispensable tool for target identification and validation studies in drug discovery and chemical
biology. By incorporating a terminal alkyne group, ML162-yne allows for the covalent labeling
of its cellular binding partners. Subsequent "click” reaction with an azide-functionalized reporter
tag (such as biotin or a fluorophore) enables the enrichment, identification, and visualization of
these target proteins. The primary application of ML162-yne is in the study of ferroptosis, an
iron-dependent form of programmed cell death, where it has been instrumental in confirming
Glutathione Peroxidase 4 (GPX4) as a key target of ML162.[1]

Applications

The primary application of ML162-yne is as a chemical probe for Activity-Based Protein
Profiling (ABPP) to identify the cellular targets of the parent compound, ML162. Specific
applications include:
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» Target Identification and Validation: ML162-yne is used to covalently label and subsequently
identify the specific proteins that ML162 interacts with within a complex biological system,
such as cell lysates or intact cells.[1] This has been pivotal in confirming GPX4 as a direct
target.

o Pull-Down Assays: When used in conjunction with a biotin-azide tag, ML162-yne facilitates
the affinity purification of target proteins. The labeled protein complexes can be captured
using streptavidin beads and subsequently identified by mass spectrometry.[1]

o Competitive Binding Assays: ML162-yne can be used in competitive binding experiments to
assess the engagement of non-tagged ML162 or other inhibitors with GPX4. Pre-treatment
of cells with an inhibitor that binds to the same site as ML162 would prevent the pull-down of
GPX4 by ML162-yne.[1]

 Visualization of Target Engagement: By clicking ML162-yne to a fluorescent azide,
researchers can visualize the subcellular localization of ML162's targets within cells using
fluorescence microscopy.

Data Presentation

The following table summarizes the quantitative data found regarding the experimental
conditions for ML162-yne application in cellular systems.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Experimental Protocols
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Protocol 1: Pull-Down of GPX4 from Cell Lysate using
ML162-yne

This protocol describes the procedure for labeling GPX4 in cells with ML162-yne, followed by a
click reaction with biotin-azide and subsequent affinity purification.

Materials:

e ML162-yne

e Cell line of interest (e.g., LOX-IMVI)

e Cell culture medium and reagents

e DMSO

 Lysis buffer (e.g., RIPA buffer with protease inhibitors)

o BCA protein assay kit

o Azide-PEG3-Biotin

o Copper(ll) sulfate (CuSQOa)

o Tris(2-carboxyethyl)phosphine (TCEP) or Sodium Ascorbate
e Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)
o Streptavidin-agarose beads

e Wash buffers (e.g., PBS with 0.1% SDS)

o SDS-PAGE loading buffer

Western blot equipment and antibodies (anti-GPX4)
Procedure:

e Cell Treatment:
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o Plate cells and grow to 80-90% confluency.

o Treat the cells with 10 uM ML162-yne (from a stock solution in DMSO) in cell culture
medium. As a control, treat a separate plate of cells with DMSO alone.

o Incubate the cells for 1 hour at 37°C in a CO:2 incubator.

e Cell Lysis:

o

After incubation, wash the cells twice with cold PBS.

[¢]

Lyse the cells by adding cold lysis buffer and scraping.

[¢]

Incubate on ice for 30 minutes, vortexing occasionally.

[e]

Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

o

Collect the supernatant and determine the protein concentration using a BCA assay.

e Click Chemistry Reaction:

o In a microcentrifuge tube, combine the following in order:

Cell lysate (e.g., 1 mg of total protein)

Azide-PEG3-Biotin (final concentration of 100 uM)

TBTA (final concentration of 100 uM, from a DMSO stock)

Freshly prepared TCEP (final concentration of 1 mM) or Sodium Ascorbate (final
concentration of 1 mM)

CuSO0a (final concentration of 1 mM)

o Vortex to mix and incubate at room temperature for 1 hour with rotation.

« Affinity Purification:

o Pre-wash streptavidin-agarose beads with lysis buffer.
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[e]

Add the pre-washed beads to the reaction mixture.

Incubate for 1-2 hours at 4°C with rotation to capture the biotinylated proteins.

o

[¢]

Pellet the beads by centrifugation and discard the supernatant.

[¢]

Wash the beads extensively to remove non-specifically bound proteins. Perform a series
of washes, for example:

= Twice with PBS containing 1% SDS.
= Twice with PBS containing 6 M urea.

= Twice with PBS.

e Elution and Analysis:

o Elute the bound proteins by boiling the beads in 2x SDS-PAGE loading buffer for 5-10
minutes.

o Separate the eluted proteins by SDS-PAGE.

o Analyze the presence of GPX4 by Western blotting using an anti-GPX4 antibody.

Mandatory Visualization
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Click to download full resolution via product page

Caption: Workflow for ML162-yne based pull-down assay.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: ML162-yne inhibits GPX4, leading to ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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